Cas no 2103268-13-7 (ethyl 2-(3-amino-2-methylthiolan-3-yl)acetate)

• Product Name: ethyl 2-(3-amino-2-methylthiolan-3-yl)acetate
• CAS No: 2103268-13-7
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 6330854
• PubChem ID: 165522437
• Update Time: 2025-07-23

ethyl 2-(3-amino-2-methylthiolan-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-amino-2-methylthiolan-3-yl)acetate
• EN300-1286669
• 2103268-13-7

• Inchi： 1S/C9H17NO2S/c1-3-12-8(11)6-9(10)4-5-13-7(9)2/h7H,3-6,10H2,1-2H3
• InChI Key： UKWSWAUPZFRFLI-UHFFFAOYSA-N
• SMILES： S1CCC(CC(=O)OCC)(C1C)N

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.6Ų

Additional information on ethyl 2-(3-amino-2-methylthiolan-3-yl)acetate

Professional Introduction to Ethyl 2-(3-amino-2-methylthiolan-3-yl)acetate (CAS No. 2103268-13-7)

Ethyl 2-(3-amino-2-methylthiolan-3-yl)acetate, a compound with the chemical identifier CAS No. 2103268-13-7, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thiol-based derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring an ethyl ester group and a substituted thiolan ring, positions it as a versatile intermediate in the synthesis of more complex pharmacophores.

The< strong>ethyl 2-(3-amino-2-methylthiolan-3-yl)acetate molecule exhibits a unique combination of functional groups that make it particularly valuable in medicinal chemistry. The presence of both an amino group and a thiol group provides multiple sites for chemical modification, enabling the design of molecules with tailored biological properties. This dual functionality has been exploited in various synthetic strategies to develop novel therapeutic agents targeting different disease mechanisms.

Recent studies have highlighted the< strong>Ethyl 2-(3-amino-2-methylthiolan-3-yl)acetate as a promising scaffold for the development of antimicrobial and anti-inflammatory agents. The thiolan ring, characterized by its sulfur-rich structure, has shown remarkable efficacy in disrupting bacterial cell membranes and inhibiting key enzymatic pathways involved in inflammation. Furthermore, the amino group serves as a critical site for further derivatization, allowing chemists to introduce additional pharmacophoric elements that enhance binding affinity and selectivity.

In the realm of drug discovery, the< strong>CAS No. 2103268-13-7 compound has been utilized in high-throughput screening campaigns to identify novel lead compounds for treating neurological disorders. Preliminary research suggests that derivatives of this molecule may modulate neurotransmitter release and receptor activity, offering potential benefits in conditions such as depression, anxiety, and neurodegenerative diseases. The structural flexibility of< strong>Ethyl 2-(3-amino-2-methylthiolan-3-yl)acetate allows for the creation of analogs with enhanced pharmacokinetic profiles and reduced side effects.

The synthesis of< strong>Ethyl 2-(3-amino-2-methylthiolan-3-yl)acetate involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. The use of advanced catalytic systems has improved the efficiency and yield of these reactions, making large-scale production feasible. Researchers have also explored green chemistry principles to minimize waste and energy consumption during synthesis, aligning with global efforts to promote sustainable pharmaceutical manufacturing.

The biological activity of< strong>CAS No. 2103268-13-7 has been further investigated through computational modeling and experimental validation. Molecular docking studies have revealed its binding interactions with various protein targets, providing insights into its mechanism of action. These findings have guided the development of optimized derivatives with improved therapeutic potential. Additionally, preclinical studies have demonstrated the safety and efficacy of certain analogs in animal models, paving the way for future human trials.

The versatility of< strong>Ethyl 2-(3-amino-2-methylthiolan-3-yl)acetate extends beyond its applications in drug development. It serves as a valuable building block for synthesizing complex natural products and agrochemicals. The ability to modify its core structure allows chemists to explore new chemical spaces, leading to innovative solutions in multiple industries. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow.

In conclusion, Ethyl 2-(3-amino-2-methylthiolan-3-yl)acetate (CAS No. 2103268-13-7) represents a cornerstone in contemporary pharmaceutical chemistry. Its unique structural features and broad applicability make it an indispensable tool for researchers striving to develop next-generation therapeutics. With ongoing advancements in synthetic methodologies and biological understanding, this compound is poised to play an even greater role in shaping the future of medicine.